(3-amino-1-benzylpyrrolidin-3-yl)methanol dihydrochloride

• IUPAC Name: (3-amino-1-benzylpyrrolidin-3-yl)methanol;dihydrochloride
• InChI: InChI=1S/C12H18N2O.2ClH/c13-12(10-15)6-7-14(9-12)8-11-4-2-1-3-5-11;;/h1-5,15H,6-10,13H2;2*1H
• InChI Key: DXMWWNKJTBWOPQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1(CO)N)CC2=CC=CC=C2.Cl.Cl
• Molecular Formula: C12H20Cl2N2O
• Molecular Weight: 279.20 g/mol

Description

(3-amino-1-benzylpyrrolidin-3-yl)methanol dihydrochloride (ABPM) is an organometallic compound with a wide range of applications in scientific research. It is used as a reagent in organic synthesis, a ligand in catalytic reactions, and a model compound in biochemical and physiological studies.

Mechanism of Action

The mechanism of action of (3-amino-1-benzylpyrrolidin-3-yl)methanol dihydrochloride is not fully understood. However, it is believed that the compound interacts with proteins and other molecules through hydrogen bonding and electrostatic interactions. It is also believed that the compound can interact with other molecules through its aromatic ring, which can form pi-pi interactions with other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of (3-amino-1-benzylpyrrolidin-3-yl)methanol dihydrochloride are not well understood. However, it is believed that the compound can interact with proteins and other molecules to alter their function. It has been shown to affect the activity of enzymes, and it has been suggested that it may have an effect on the binding of drugs to receptors.

Advantages and Limitations for Lab Experiments

The main advantage of using (3-amino-1-benzylpyrrolidin-3-yl)methanol dihydrochloride in lab experiments is that it is a stable compound that can be easily synthesized. Additionally, it has a wide range of applications in scientific research. However, there are some limitations to using (3-amino-1-benzylpyrrolidin-3-yl)methanol dihydrochloride in lab experiments. For example, the compound is expensive and can be difficult to obtain in large quantities. Additionally, its mechanism of action is not fully understood, so it may not be suitable for certain types of experiments.

Future Directions

There are a number of potential future directions for (3-amino-1-benzylpyrrolidin-3-yl)methanol dihydrochloride research. For example, further research could be conducted to better understand its mechanism of action and its biochemical and physiological effects. Additionally, research could be conducted to develop more efficient and cost-effective methods of synthesis. Furthermore, research could be conducted to explore the potential applications of (3-amino-1-benzylpyrrolidin-3-yl)methanol dihydrochloride in drug design and drug delivery. Finally, research could be conducted to explore the potential use of (3-amino-1-benzylpyrrolidin-3-yl)methanol dihydrochloride as a therapeutic agent.

Synthesis Methods

(3-amino-1-benzylpyrrolidin-3-yl)methanol dihydrochloride is synthesized through a two-step process. The first step involves the reaction of 3-aminopyrrolidine with benzyl bromide in the presence of a base, such as sodium hydroxide, to form the intermediate compound 3-aminobenzylpyrrolidine. The second step involves the reaction of the intermediate with methanol and hydrochloric acid to form (3-amino-1-benzylpyrrolidin-3-yl)methanol dihydrochloride.

Scientific Research Applications

(3-amino-1-benzylpyrrolidin-3-yl)methanol dihydrochloride has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, a ligand in catalytic reactions, and a model compound in biochemical and physiological studies. It has been used to study the properties of enzymes, to study the binding of drugs to receptors, and to study the structure and function of proteins.